Ethyl 3-(3,4-dimethoxyanilino)but-2-enoate

• CAS No.: 57012-75-6
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol
• IUPAC Name: ethyl 3-(3,4-dimethoxyanilino)but-2-enoate
• InChI: InChI=1S/C14H19NO4/c1-5-19-14(16)8-10(2)15-11-6-7-12(17-3)13(9-11)18-4/h6-9,15H,5H2,1-4H3
• InChI Key: MBHFIOOFCDTZMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C(C)NC1=CC(=C(C=C1)OC)OC

Description

Ethyl 3-(3,4-dimethoxyanilino)but-2-enoate is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

4-Aminoveratrole (62.0 g.), ethyl acetoacetate (63.0 g.), benzene (375 ml.), and acetic acid (2.1 ml.) are combined and refluxed in a flask equipped with a Dean-Stark strap to remove water until thin layer chromatography indicated the reaction is complete. The solvent is removed under reduced pressure to give a dark oil which crystallized upon standing. Recrystallization from hexane gives 79.0 g. of a tan powder, m.p. 59°-60° ; a second drop afforded 6.7 g., m.p. 54°-56° . A sample is recrystallized from ethanol/water to give an analytical sample, m.p. 57°-58°.

Synthesis routes and methods II

Procedure details